Cas no 1368642-97-0 (4-(pyrrolidin-2-yl)methylbenzene-1,2-diol)

• Product Name: 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol
• CAS No: 1368642-97-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6368633
• PubChem ID: 21650251
• Update Time: 2025-08-02

4-(pyrrolidin-2-yl)methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol
• EN300-1846789
• 4-[(pyrrolidin-2-yl)methyl]benzene-1,2-diol
• 1368642-97-0
• SCHEMBL7136328

• Inchi： 1S/C11H15NO2/c13-10-4-3-8(7-11(10)14)6-9-2-1-5-12-9/h3-4,7,9,12-14H,1-2,5-6H2
• InChI Key： WJZFNJWSFVVCNO-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1CCCN1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol

Introduction to 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol (CAS No. 1368642-97-0)

4-(pyrrolidin-2-yl)methylbenzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 1368642-97-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzene ring substituted with a pyrrolidin-2-ylmethyl group and hydroxyl groups at the 1 and 2 positions, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and heterocyclic moieties makes it a promising candidate for further investigation in medicinal chemistry.

The structural framework of 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol combines the stability of the benzene ring with the flexibility of the pyrrolidine moiety. This combination is particularly intriguing because it can influence both the solubility and binding affinity of the compound when interacting with biological targets. The hydroxyl groups at the 1 and 2 positions introduce polar functionalities, which can enhance interactions with proteins and enzymes, making this compound a versatile scaffold for drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage structural diversity to achieve higher efficacy and specificity. 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol fits well within this paradigm, as its unique structure suggests potential applications in various therapeutic areas. For instance, its ability to mimic natural bioactive molecules may make it useful in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most exciting aspects of 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol is its potential as a building block for more complex drug candidates. By modifying its structure through chemical synthesis, researchers can explore a wide range of derivatives that may exhibit enhanced pharmacological properties. This flexibility is particularly valuable in modern drug discovery, where targeted interventions are increasingly sought after.

The synthesis of 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These methods not only enhance the scalability of production but also allow for greater control over regioselectivity and stereoselectivity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol. Molecular modeling techniques enable researchers to predict binding affinities and metabolic stability with remarkable accuracy. By integrating these predictions with experimental data, scientists can rapidly screen large libraries of compounds and identify promising candidates for further development. This interdisciplinary approach has significantly reduced the time required to bring new drugs to market.

The biological activity of 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, its interaction with protein kinases has been investigated as a potential strategy for developing antitumor agents. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential applications in treating neurological disorders.

One particularly notable study published in a leading pharmaceutical journal demonstrated that derivatives of 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol showed significant activity against a panel of cancer cell lines. The study highlighted the importance of optimizing substituents on the pyrrolidine ring to enhance potency while minimizing off-target effects. These results underscore the compound's promise as a lead molecule for further therapeutic development.

The pharmacokinetic properties of 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies indicate that modifications to its structure can significantly impact these parameters. For instance, introducing fluorine atoms or other electron-withdrawing groups may improve metabolic stability while maintaining biological activity.

Future research on 4-(pyrrolidin-2-yl)methylbenzene-1,2-diol will likely focus on expanding its chemical space through library synthesis and high-throughput screening (HTS). By generating large collections of analogs, researchers can identify novel scaffolds with improved properties. Furthermore, incorporating machine learning algorithms into the discovery process will enable more efficient prioritization of compounds based on their predicted biological activity and pharmacokinetic profiles.

The integration of genomics and proteomics into drug discovery has also opened new avenues for exploring the potential applications of 4-(pyrrolidin-2-ylmethylbenzene)-1, 3 -diol . By correlating genetic information with protein expression patterns，scientists can identify key targets for therapeutic intervention。This approach，combined with traditional biochemical assays，provides a comprehensive understanding of how this compound interacts with biological systems。

In conclusion，4-(pyrролидин - 3 -илметилбензен - 1 , 3 -диол(CAS No . 136864 - 97 - 0) represents a fascinating subject for medicinal chemistry research。Its unique structure，combined with promising preclinical results，makes it an attractive candidate for further development。As research continues，this compound is poised to contribute significantly to advancements in pharmaceutical science，offering hope for new treatments across multiple therapeutic areas。